Cas no 1185474-68-3 (1-(4-methylphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride)

• Product Name: 1-(4-methylphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride
• CAS No: 1185474-68-3
• MF: C₁₆H₂₆ClNO₂
• MW: 299.83614397049
• CID: 6275091
• PubChem ID: 18593216
• Update Time: 2025-06-25

1-(4-methylphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride
• F3254-0056
• 1185474-68-3
• 1-(4-methylpiperidin-1-yl)-3-(p-tolyloxy)propan-2-ol hydrochloride
• 1-(4-methylphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol;hydrochloride
• AKOS026683705

• Inchi： 1S/C16H25NO2.ClH/c1-13-3-5-16(6-4-13)19-12-15(18)11-17-9-7-14(2)8-10-17;/h3-6,14-15,18H,7-12H2,1-2H3;1H
• InChI Key： BTWLRXXFWSBPJK-UHFFFAOYSA-N
• SMILES： Cl.OC(COC1C=CC(C)=CC=1)CN1CCC(C)CC1

Computed Properties

• Exact Mass: 299.1652068g/mol
• Monoisotopic Mass: 299.1652068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(4-methylphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride

Research Brief on 1-(4-methylphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride (CAS: 1185474-68-3)

1-(4-methylphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride (CAS: 1185474-68-3) is a synthetic compound of growing interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features combining a phenoxy group with a methylpiperidine moiety, has recently been investigated for its potential therapeutic applications. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further development.

Recent studies have focused on elucidating the pharmacological properties of this compound, particularly its interactions with biological targets. Preliminary findings suggest that it exhibits moderate affinity for certain neurotransmitter receptors, hinting at potential applications in neurological disorders. The compound's mechanism of action appears to involve modulation of receptor activity, though the exact pathways remain under investigation.

In terms of chemical synthesis, researchers have reported improved methodologies for producing 1-(4-methylphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride with higher yields and purity. These advancements are crucial for scaling up production for preclinical studies. Analytical characterization using techniques such as NMR spectroscopy and mass spectrometry has confirmed the compound's structural integrity and purity in these newer synthesis routes.

Pharmacokinetic studies in animal models have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion profiles. The data indicate reasonable oral bioavailability and a half-life that may support once- or twice-daily dosing in potential therapeutic applications. However, further optimization may be required to improve its metabolic stability.

Toxicological assessments of 1-(4-methylphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride have shown an acceptable safety profile in initial studies, with no significant adverse effects observed at therapeutic doses. These findings support the continued investigation of this compound, though comprehensive safety evaluations will be necessary as development progresses.

The current research landscape suggests multiple potential directions for this compound, including exploration of structural analogs to enhance potency and selectivity, as well as formulation development to optimize delivery. The scientific community continues to investigate its full therapeutic potential, with particular interest in its possible applications in central nervous system disorders.

As research on 1-(4-methylphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride progresses, it will be important to monitor clinical translation efforts and any emerging data on its efficacy in disease models. The compound represents an interesting case study in rational drug design and the challenges of developing novel therapeutic agents in the chemical biology space.